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calcium (2R,3R,4R,5R)-2,3,5,6-tetrahydroxy-4-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexanoate
Description
Structure
2D Structure
![molecular formula C12H21CaO12+ B046901 calcium (2R,3R,4R,5R)-2,3,5,6-tetrahydroxy-4-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexanoate CAS No. 110638-68-1](/img/structure/B46901.png)
3D Structure of Parent
Properties
CAS No. |
110638-68-1 |
|---|---|
Molecular Formula |
C12H21CaO12+ |
Molecular Weight |
397.37 g/mol |
IUPAC Name |
calcium (2R,3R,4R,5R)-2,3,5,6-tetrahydroxy-4-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexanoate |
InChI |
InChI=1S/C12H22O12.Ca/c13-1-3(15)10(7(18)8(19)11(21)22)24-12-9(20)6(17)5(16)4(2-14)23-12;/h3-10,12-20H,1-2H2,(H,21,22);/q;+2/p-1/t3-,4-,5+,6+,7-,8-,9-,10-,12+;/m1./s1 |
InChI Key |
NPOCJVVCDUFRAS-WWNCWODVSA-M |
Isomeric SMILES |
C([C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)[O-])O)O)O)O)O)O.[Ca+2] |
Canonical SMILES |
C(C1C(C(C(C(O1)OC(C(CO)O)C(C(C(=O)[O-])O)O)O)O)O)O.[Ca+2] |
Other CAS No. |
110638-68-1 |
Pictograms |
Irritant |
Related CAS |
5001-51-4 (calcium salt[2:1]) 110638-68-1 (calcium salt/solvate) 12569-38-9 (calcium glubionate salt/solvate) 129388-07-4 (levdobutamine salt/solvate) 135326-55-5 (clarithromycin salt/solvate) 305831-47-4 (azithromycin salt/solvate) 33659-28-8 (calcium bromo salt/solvate) 3847-29-8 (erythromycin salt/solvate) 69313-67-3 (potassium salt/solvate) 97635-31-9 (calcium glubionate salt/solvate) |
Synonyms |
4-O-β-D-Galactopyranosyl-D-gluconic acid Calcium Salt (2:1) Dihydrate; |
Origin of Product |
United States |
Foundational Scientific Context of Polyhydroxycarboxylic Acids
Polyhydroxycarboxylic acids (PHAs) are organic compounds that contain multiple hydroxyl (-OH) groups and at least one carboxyl (-COOH) group within their structure. nagwa.commaqsad.io This combination of functional groups imparts unique chemical and physical properties to these molecules. The carboxyl group provides acidity, allowing for the formation of salts and esters, while the numerous hydroxyl groups contribute to high water solubility and the potential for extensive hydrogen bonding. nagwa.comresearchgate.net
The classification of polyhydroxycarboxylic acids can be based on the number of carboxyl groups they contain, such as dicarboxylic or tricarboxylic acids. maqsad.io Their structure allows them to act as effective chelating agents, forming stable complexes with metal ions. ontosight.ai This characteristic is particularly relevant in various industrial and biological applications. The reactivity and functionality of PHAs are dictated by the spatial arrangement and number of their hydroxyl and carboxyl groups. researchgate.net
Lactobionic acid, the precursor to calcium lactobionate (B10762962), is a prime example of a PHA. It is a disaccharide composed of a gluconic acid moiety linked to a galactose unit. atamanchemicals.comwikipedia.org The oxidation of the aldehyde group of the glucose portion of lactose (B1674315) to a carboxylic acid group results in the formation of lactobionic acid. foodresearchjournal.com This structure, with its multiple hydroxyl groups and a single carboxylic acid function, is responsible for the properties and applications of its salt form, calcium lactobionate.
Evolution of Research Perspectives on Lactose Derivatives
Chemical Oxidation Pathways for Lactobionic Acid Precursors
Chemical oxidation methods provide robust and often rapid routes to lactobionic acid. These processes typically involve either electrolysis or heterogeneous catalysis, with significant research focused on optimizing reaction conditions and catalyst design to maximize yield and selectivity.
Electrolytic Oxidation Processes and Optimization
Electrolytic oxidation represents a historically significant and continually refined method for producing lactobionic acid. This process utilizes an electric current to drive the oxidation of lactose. Early work by Isbell in 1934 demonstrated the feasibility of this approach, producing calcium lactobionate through the electrochemical oxidation of lactose using graphite (B72142) electrodes in the presence of bromine and calcium carbonate. caldic.com A later patented method improved upon this, achieving yields of approximately 98% by using graphite electrodes, iodine or bromine as catalysts, and maintaining the pH above 5.2 with an alkaline solution. caldic.com
Modern research has further optimized these processes. High yields of over 90% can be achieved via electrocatalytic oxidation. lbtu.lvfoodresearchjournal.com Studies have shown that noble metal electrodes, particularly gold, are highly effective catalysts for the oxidation of sugars. lbtu.lvcaldic.com The mechanism involves the initial electrochemical oxidation of lactose to lactobiono-δ-lactone, which is subsequently hydrolyzed to form lactobionic acid. lbtu.lvcaldic.com The efficiency of the conversion can be influenced by the initial concentration of lactose, with yield decreasing as the lactose concentration increases when using gold electrodes. nih.gov Controlling the pH is crucial, as it influences selectivity and prevents catalyst deactivation. caldic.com
Heterogeneous Catalytic Oxidation Systems
Heterogeneous catalytic oxidation is a highly promising field for lactobionic acid production, offering potential for easier integration into industrial processes. caldic.com This method employs solid catalysts to facilitate the oxidation of lactose in a liquid phase, typically with air or oxygen as the oxidant.
The first successful application of heterogeneous catalytic oxidation for lactobionic acid production was reported in 1990 using palladium (Pd) and bismuth-palladium (Bi-Pd) supported catalysts. caldic.comresearchgate.net Bimetallic catalysts, particularly palladium-bismuth supported on carbon (Pd-Bi/C), have been shown to be highly effective and selective for this conversion. google.com The addition of bismuth to palladium enhances the catalyst's activity to such an extent that the reaction rate can become limited by the mass transfer of oxygen rather than the catalyst's intrinsic activity. google.com
Gold-based catalysts have also demonstrated exceptional activity and selectivity in carbohydrate oxidation, with a strong resistance to over-oxidation. researchgate.net Research on gold nanoparticles supported on mesoporous silica (B1680970) (Au/SBA-15) has shown high activity. collectionscanada.gc.ca The addition of ceria to the support material can further enhance catalytic activity, achieving 100% lactose conversion and 100% selectivity to lactobionic acid under optimal conditions. collectionscanada.gc.ca Other systems, such as platinum on alumina (B75360) (Pt/Al2O3), have also been investigated, though they can lead to more complete degradation to smaller organic acids, carbon dioxide, and water if not carefully controlled. google.comacs.org
| Catalyst System | Support | Key Findings | Reference |
|---|---|---|---|
| Palladium-Bismuth (Pd-Bi) | Carbon (C) | High activity and selectivity; successfully converts lactose to lactobionic acid in both batch and flow reactors. | google.com |
| Platinum (Pt) | Alumina (Al₂O₃) | Effective for lactose degradation, but can lead to over-oxidation to CO₂ and water if not controlled. | google.comntnu.no |
| Gold (Au) | Mesoporous Silica (SBA-15) | Exceptional activity and selectivity; resistant to over-oxidation. Ceria-doping enhances performance. | researchgate.netcollectionscanada.gc.ca |
| Bismuth-Palladium (Bi-Pd) | Mesoporous Silica (SBA-15) | Achieved 96% lactose conversion and 100% selectivity towards lactobionic acid. | researchgate.net |
| Bismuth-modified Platinum (Pt-Bi) | Not specified | Used for further oxidation of lactobionic acid to 2-keto-lactobionic acid with >95% selectivity. | capes.gov.br |
Catalytic Selectivity Enhancement in Lactose Conversion
Enhancing the selectivity of the catalytic process is critical to maximize the yield of lactobionic acid while minimizing the formation of undesirable by-products such as lactulose and 2-keto lactobionic acid. caldic.com Selectivity is heavily influenced by reaction conditions and catalyst formulation.
Key factors influencing selectivity include:
pH: The pH of the reaction medium is a critical parameter. Higher pH values can favor the isomerization of lactose to lactulose, an undesirable side reaction. caldic.com Conversely, very low pH can lead to catalyst deactivation as reaction products strongly adsorb onto the active sites. caldic.com The optimal pH is often in the slightly alkaline range (e.g., pH 8-9) for many catalyst systems. collectionscanada.gc.ca
Catalyst Composition: The use of bimetallic catalysts is a key strategy for enhancing selectivity. For instance, promoting palladium with bismuth (Pd-Bi/C) significantly improves the catalyst's performance and directs the reaction towards lactobionic acid. google.com This highly selective catalyst does not tend to generate highly oxidized products, which also contributes to its stability. google.com Similarly, gold-based catalysts show high selectivity and are stable against over-oxidation. researchgate.net
Biocatalytic Production Systems for Lactobionate
Biocatalytic methods, utilizing either whole microorganisms or isolated enzymes, represent a "green" alternative for producing lactobionic acid. caldic.com These processes are known for their high selectivity and operate under mild temperature and pH conditions (25–50 °C). caldic.com
Enzymatic Conversion Strategies
Enzymatic synthesis can offer higher productivity and yields compared to microbial fermentation. lbtu.lv The fundamental reaction mechanism involves the oxidation of lactose to lactobiono-δ-lactone, which is an intermediate product. This lactone is then spontaneously or enzymatically hydrolyzed to lactobionic acid. foodresearchjournal.comcaldic.com The process requires pH control, and the addition of a base (e.g., calcium hydroxide) results in the formation of the corresponding salt, such as calcium lactobionate. caldic.comscielo.br
Several microorganisms are used as biocatalysts, including Pseudomonas taetrolens, which is known to be an efficient producer of lactobionic acid. caldic.comresearchgate.net Another example is the anaerobic bacterium Zymomonas mobilis, which contains a glucose-fructose oxidoreductase (GFOR)/glucono-lactonase (GL) enzyme complex in its periplasm. scielo.br Immobilized cells of Z. mobilis have been successfully used, achieving a 75% conversion of lactose within 24 hours. scielo.br
A significant challenge in enzymatic oxidation is the generation of hydrogen peroxide (H₂O₂) as a by-product, which can inactivate the enzymes. caldic.com A common strategy to overcome this is the simultaneous addition of catalase, an enzyme that decomposes H₂O₂ into oxygen and water. google.comgoogle.com This not only protects the primary enzyme but also reduces the amount of external oxygen supply required for the reaction. caldic.comgoogle.com Using a combination of cellobiose (B7769950) dehydrogenase and laccase with the addition of catalase, a conversion degree of over 97% has been achieved. caldic.com
A variety of enzymes capable of oxidizing lactose have been identified and characterized from different microbial sources. These enzymes often exhibit different properties regarding substrate specificity, stability, and cofactor requirements.
The enzyme complex from Zymomonas mobilis consists of glucose-fructose oxidoreductase (GFOR, EC 1.1.99.28) and glucono-lactonase (GL, EC 3.1.1.17). scielo.br This system operates via a "ping-pong" mechanism where lactose is oxidized to lactobiono-δ-lactone, and fructose (B13574) is used as a substrate to regenerate the NADPH cofactor. scielo.br
Fungal enzymes have also proven effective. An extracellular, lactose-oxidizing flavoprotein with a molecular mass of 54 kDa was isolated from Paraconiothyrium sp. KD-3. researchgate.netjst.go.jp This enzyme was found to be stable and suitable for the production of calcium lactobionate, completely converting 10-20% lactose solutions. researchgate.netjst.go.jp It demonstrated stability when calcium carbonate was used for neutralization, whereas sodium hydroxide (B78521) led to gradual inactivation. researchgate.net
Other characterized enzymes include cellobiose dehydrogenase (EC 1.1.99.18), which has been used in combination with laccase (EC 1.10.3.2) to achieve high conversion rates. caldic.com Research into Pseudomonas taetrolens has revealed that all of its lactose-oxidizing enzymes are dependent on the cofactor pyrroloquinoline quinone (PQQ). researchgate.netdntb.gov.ua
| Enzyme/System | Source Organism | EC Number | Key Characteristics | Reference |
|---|---|---|---|---|
| GFOR/GL Complex | Zymomonas mobilis | 1.1.99.28 / 3.1.1.17 | Periplasmic complex; uses a ping-pong mechanism with fructose for cofactor regeneration. | scielo.br |
| Lactose-oxidizing enzyme | Paraconiothyrium sp. KD-3 | Not specified | Extracellular flavoprotein (54 kDa); stable during conversion, oxidizes various sugars. | researchgate.netjst.go.jp |
| Cellobiose Dehydrogenase | Sclerotium rolfsii | 1.1.99.18 | Used with laccase; >97% conversion achieved with catalase addition. | caldic.com |
| Quinoprotein Glucose Dehydrogenase | Pseudomonas taetrolens | Not specified | Dependent on pyrroloquinoline quinone (PQQ) cofactor. | dntb.gov.ua |
| Carbohydrate Oxidase | Microdochium nivale | Not specified | Used in processes where pH control and catalase addition significantly increase yield. | nih.govgoogle.com |
Enzyme Immobilization Techniques and Performance
The use of immobilized enzymes for the synthesis of lactobionic acid, the precursor to calcium lactobionate, presents several advantages, including enzyme reusability, enhanced stability, and simplified product purification. slideshare.netmdpi.com Various techniques have been explored to immobilize enzymes, such as cellobiose dehydrogenase (CDH) and laccase, which are key in the lactose oxidation process. mdpi.comresearchgate.net
Common immobilization methods include adsorption, covalent binding, entrapment, and cross-linking. slideshare.net Chitosan (B1678972), a natural polymer, has been effectively used as a support matrix for immobilizing enzymes like CDH and laccase. mdpi.comnih.gov For instance, chitosan microspheres activated with crosslinking agents such as genipin, glutaraldehyde, and polyethyleneimine (PEI) have been investigated for binding enzymes. mdpi.com The choice of activator influences the efficiency of enzyme binding and, consequently, the yield of lactobionic acid. mdpi.com
One study demonstrated that a system with immobilized CDH from Phanerochaete chrysosporium on PEI-activated chitosan carriers, in conjunction with free laccase from Cerrena unicolor, achieved nearly 100% conversion of lactose to lactobionic acid. mdpi.com In another approach, CDH from Aspergillus fumigatus and laccase were separately immobilized on glutaraldehyde-modified magnetic chitosan spheres. researchgate.net The immobilized CDH showed improved thermal stability compared to its free counterpart. researchgate.net This immobilized bi-enzymatic system successfully converted 100 g/L of lactose to lactobionic acid with a space-time yield of 7.14 g/L·h and maintained 70% of its activity after 10 cycles of reuse. researchgate.net
The performance of immobilized enzyme systems can be significantly higher than those using free enzymes. For example, the synthesis of lactobionic acid using immobilized enzymes on chitosan microspheres yielded up to 43 mM of the product, a notable increase from the 21 mM obtained with free enzymes. mdpi.com
Microbial Fermentation Approaches
Microbial fermentation is a promising and cost-effective alternative to chemical synthesis for producing lactobionic acid. mdpi.com Many microorganisms, including bacteria and fungi, possess the ability to oxidize lactose to lactobionic acid. mdpi.comresearchgate.net Genera such as Pseudomonas, Acetobacter, and Zymomonas are prominent in this regard. mdpi.com The bioconversion process typically involves the oxidation of lactose to lactobiono-δ-lactone by a dehydrogenase, followed by the hydrolysis of the lactone to lactobionic acid by a lactonase. mdpi.com
The selection of highly efficient microbial strains is crucial for maximizing lactobionic acid production. Screening methods have been developed to identify potent producers. A simple and effective agar (B569324) plate method utilizes the ability of lactobionic acid to solubilize colloidal calcium carbonate, creating a clear halo around colonies of producing microorganisms. researchgate.netresearchgate.netacs.org This technique has facilitated the isolation of new and efficient lactobionic acid-producing bacteria, such as Enterobacter cloacae KRICT-1 from soil samples. acs.org Studies have also identified strains of Acinetobacter and Psychrobacter as capable of producing lactobionic acid from lactose. nih.gov
To further enhance productivity, genetic engineering has been employed. A key target for modification is the enzyme responsible for lactose oxidation. In Pseudomonas taetrolens, quinoprotein glucose dehydrogenase (GDH) has been identified as the primary lactose-oxidizing enzyme. acs.org Specifically, the membrane-bound form (GDH1) exhibits this activity. researchgate.netacs.org By developing a genetic tool system based on the pDSK519 plasmid, researchers have successfully overexpressed the GDH1 gene in P. taetrolens. acs.org This recombinant strain showed enhanced intracellular lactose-oxidizing activity and a 17% increase in lactobionic acid productivity in a 5 L bioreactor, reaching 8.70 g/(L·h) compared to the wild type's 7.41 g/(L·h). researchgate.netacs.org This productivity is among the highest reported for bacterial production of lactobionic acid. acs.org Heterologous expression of the quinoprotein glucose dehydrogenase from P. taetrolens in other isolated strains, such as Acinetobacter sp. 2-15 and Pseudomonas spp. 3-13, has also significantly improved their lactobionic acid production capabilities. nih.gov
Optimizing bioreactor design and process parameters is essential for achieving high yields and productivity in microbial fermentation. mdpi.comacs.orgmdpi.com Key parameters that influence the production of lactobionic acid include pH, temperature, aeration, agitation, and substrate concentration. mdpi.comacs.org
For Pseudomonas taetrolens fermentations, maintaining a pH of around 6.25 and a temperature of 30°C with continuous aeration has proven effective. mdpi.com In one study, these conditions, combined with a 2% lactose concentration, led to a lactobionic acid concentration of 37.42 g/L. mdpi.com Another study using P. taetrolens in a 5 L bioreactor found that a temperature of 25°C and an initial lactose concentration of 200 g/L were optimal, achieving a production titer of 178 g/L and a productivity of 4.9 g/L·h. researchgate.net For the newly isolated Enterobacter cloacae KRICT-1, batch fermentation in a 5 L bioreactor at 35°C with controlled dissolved oxygen levels and pH maintained between 6.0 and 7.2 resulted in a productivity of 9.97 g/L·h. acs.org
The use of immobilized cells is another strategy to enhance production. Zymomonas mobilis cells immobilized in calcium alginate have been used for the bioproduction of lactobionate salts. nih.govresearchgate.netsci-hub.se The optimal performance for this immobilized biocatalyst was observed at a pH range of 6.4 to 6.8 and a temperature range of 39 to 43°C. nih.gov This system could be reused for 23 batches while preserving enzymatic activity and demonstrated scalability from 0.2 L to 3.0 L. nih.gov
Microorganism Screening and Genetic Engineering for Bioproduction
Advanced Downstream Processing and Product Recovery
Once the synthesis of lactobionic acid is complete, efficient downstream processing is necessary to recover and purify the final product, calcium lactobionate.
Separation and Purification Technologies
A variety of techniques are employed to separate and purify lactobionic acid from the fermentation broth. mdpi.com Traditional methods like evaporation and electrodialysis are being replaced by more advanced technologies such as ion-exchange chromatography, which can achieve high yields and purity. mdpi.comresearchgate.net
A common initial step is the removal of microbial biomass, which can be achieved through centrifugation or microfiltration. mdpi.comresearchgate.net Following biomass separation, techniques like activated carbon adsorption can be used to decolorize the substrate by removing undesirable pigments. mdpi.com
Precipitation with ethanol (B145695) is a highly effective method for recovering and purifying lactobionic acid. mdpi.comresearchgate.net This technique has been shown to yield a white powder with a lactobionic acid concentration of 95 ± 2%, which is comparable to commercial-grade lactobionic acid. mdpi.com The optimal conditions for precipitation of the calcium salt of lactobionic acid were found to be a pH of 6.5 and the addition of six volumes of ethanol. researchgate.net
Ion-exchange chromatography is another critical technology. google.com It can be used to convert calcium lactobionate to its acid form or to remove residual ions, resulting in a highly pure product. google.comwipo.int For instance, the cation-exchange resin T42 demonstrated a recovery yield of 97.6% for lactobionic acid from the culture supernatant. researchgate.net High-performance liquid chromatography (HPLC) is widely used for the quantitative analysis of lactobionic acid and lactose during and after the production process. mdpi.commdpi.comsielc.com
Crystallization and Purity Enhancement
Crystallization is a key step in obtaining high-purity calcium lactobionate. After purification steps, the solution is typically concentrated to a thick syrup. google.com Seeding this syrup with crystalline calcium lactobionate can induce crystallization, often causing the entire syrup to solidify. google.com The resulting crystals can be collected by filtration. google.com
To enhance purity, recrystallization can be performed. Crude crystals can be dissolved in water and then recrystallized by adding a solvent like methanol (B129727) or ethanol. This process yields needle-like crystals of high purity. Another method involves concentrating the solution by rotary evaporation with heating, followed by vacuum drying without heat to obtain lactobionic acid crystals. google.comwipo.int
In some processes, calcium lactobionate is first separated as a crystalline double salt with calcium bromide. google.com This double salt can then be treated with lime to precipitate basic calcium lactobionate, which is subsequently carbonated to form the normal calcium lactobionate salt. google.com
The combination of these advanced separation, purification, and crystallization techniques allows for the production of high-purity calcium lactobionate suitable for various applications.
Molecular Interactions and Structural Determinants of Calcium Lactobionate Functionality
Chelation Chemistry and Metal Ion Complexation Mechanisms
Calcium lactobionate's ability to chelate metal ions is a key aspect of its functionality. ontosight.ai This property stems from the lactobionate (B10762962) anion, which is the conjugate base of lactobionic acid. nih.gov Lactobionic acid itself is composed of a galactose moiety bonded to a gluconic acid molecule. globalcalcium.comndpublisher.in This structure, with its multiple hydroxyl (-OH) and carboxylate (-COO⁻) groups, provides numerous potential binding sites for metal ions. ndpublisher.inwbcil.com
The chelation process involves the formation of coordinate bonds between the metal ion and the electron-donating groups of the lactobionate molecule. ksu.edu.sa This results in the formation of a stable, ring-like structure known as a chelate. doubtnut.com The stability of these complexes is significantly higher than those formed with unidentate ligands (ligands that bond to the metal ion at only one point). ksu.edu.sa
Research has demonstrated the chelation of various metal ions by lactobionic acid and its salts. It is known to form complexes with ferric iron (Fe³⁺), which is significant in the context of organ preservation solutions where it helps to suppress oxidative damage. nih.govmdedge.com Studies have also investigated the complexation of lactobionic acid with other bivalent metal ions such as cobalt(II), nickel(II), copper(II), zinc(II), cadmium(II), and mercury(II). researchgate.netcdnsciencepub.com The stability of these metal complexes has been determined using potentiometric and spectrophotometric methods. researchgate.netcdnsciencepub.com
The stability constants for vanadyl(IV) complexes with lactobionic acid are notably higher than those for uronic acids, despite having the same donor atoms involved in coordination. tandfonline.com This enhanced stability is attributed to the more flexible structure of lactobionic acid. tandfonline.comcapes.gov.br Similarly, the stability constants of cupric (Cu²⁺) species with lactobionic acid are about a hundred or more times higher than those with galacturonic acid. researchgate.netcapes.gov.br This suggests that secondary interactions between protonated hydroxyl groups and the metal ions, as well as potential interligand interactions, contribute to the high efficiency of lactobionic acid as a chelating agent. researchgate.netcapes.gov.br
The interaction between calcium ions and the lactobionate anion is a prime example of this complexation. The calcium ion (Ca²⁺) forms a salt with two lactobionate anions. nih.gov This interaction is crucial for the compound's use as a calcium supplement and in various food and pharmaceutical applications. scispace.comatamanchemicals.com The ability of lactobionate to bind calcium is also a factor in its effect on the properties of milk gels. researchgate.net
Table 1: Stability Constants of Metal-Lactobionate Complexes
| Metal Ion | Ligand | Association Constant (K₁) | Conditions | Source |
| Calcium (Ca²⁺) | d-lactobionate | 11 ± 2 mol⁻¹ L | 1.0 M NaCl, 25 °C | acs.org |
| Calcium (Ca²⁺) | d-gluconate (B1237863) | 14 ± 3 mol⁻¹ L | 1.0 M NaCl, 25 °C | acs.org |
| Calcium (Ca²⁺) | l-lactate (B1674914) | 8 ± 2 mol⁻¹ L | 1.0 M NaCl, 25 °C | acs.org |
Intermolecular Hydrogen Bonding and Ionic Interaction Dynamics
The molecular structure of calcium lactobionate facilitates extensive intermolecular hydrogen bonding. scbt.com The presence of numerous hydroxyl groups on both the galactose and gluconate moieties of the lactobionate anion allows for the formation of a complex network of hydrogen bonds between adjacent molecules. wbcil.comnih.gov These interactions are a type of attractive force that occurs between a hydrogen atom covalently bonded to a highly electronegative atom (like oxygen) and another nearby electronegative atom. doubtnut.com
In the solid state, these hydrogen bonds, along with ionic interactions between the calcium cations and lactobionate anions, play a crucial role in stabilizing the crystal lattice. wbcil.com The ionic interactions are the electrostatic forces of attraction between the positively charged calcium ions (Ca²⁺) and the negatively charged carboxylate groups (COO⁻) of the lactobionate anions. wbcil.com
In aqueous solution, these interactions continue to be significant. The hydrogen bonding capacity of calcium lactobionate contributes to its high solubility in water. scbt.com Water molecules, being polar, can readily form hydrogen bonds with the hydroxyl and carboxylate groups of the lactobionate anion, facilitating its dissolution. scbt.com This network of hydrogen bonds between the solute and solvent molecules is a key determinant of the compound's behavior in aqueous environments. libretexts.org
Influence of Molecular Architecture on Aqueous Behavior
The unique molecular architecture of calcium lactobionate, a salt of a polyhydroxy acid, directly influences its behavior in water. mdedge.com Its high solubility is a notable characteristic, attributed to the numerous polar hydroxyl groups and the ionic nature of the salt. scbt.comcaldic.com The calcium salt of lactobionic acid is reported to have a much higher water solubility than calcium carbonate and calcium lactate (B86563). caldic.com
Upon dissolution in water, calcium lactobionate dissociates into calcium ions (Ca²⁺) and lactobionate anions (C₁₂H₂₁O₁₂⁻). The lactobionate anion itself can exist in equilibrium between its open-chain acid form and a lactone form, which is a cyclic ester. capes.gov.br This equilibrium is influenced by factors such as pH. capes.gov.br
The presence of multiple hydroxyl groups makes calcium lactobionate a strong humectant, meaning it can attract and retain water molecules. globalcalcium.comarkanacosmetics.com This property is relevant in its cosmetic applications. globalcalcium.com
The conformation of the lactobionate anion in solution is influenced by interactions with cations. nih.gov The flexibility of the lactobionic acid structure is thought to contribute to its strong chelating ability compared to more rigid molecules like uronic acids. tandfonline.comcapes.gov.br This flexibility allows the molecule to adopt a conformation that optimizes its interaction with metal ions.
Specific Interactions with Anionic Species in Solution
The behavior of calcium lactobionate in solution can also be influenced by its interactions with other anionic species. In complex systems like milk, the distribution of calcium is affected by the presence of various anions. For calcium lactobionate in milk, the partitioning of calcium between the serum (liquid phase) and the micelles (colloidal particles) is strongly dependent on pH. scispace.com At a lower pH of 5.4, calcium tends to remain in the serum phase, while in normal milk, it is partially transferred to the micelles. scispace.com
Furthermore, the solubility of calcium lactobionate can be influenced by the presence of other hydroxycarboxylate anions. For instance, while sodium l-lactate and sodium d-gluconate have a limited effect on the solubility of calcium d-lactobionate, the solubility of other calcium salts like calcium l-lactate and calcium d-gluconate is significantly increased in the presence of sodium d-lactobionate. acs.org This indicates that complex formation and competitive binding interactions occur between different hydroxycarboxylates and calcium ions in mixed solutions. acs.orgresearchgate.net These interactions are quantitatively described by the association constants for the formation of 1:1 complexes between calcium and the respective anions. acs.org
In the context of milk gel formation, the addition of different calcium salts, including calcium lactobionate, affects the calcium ion activity and consequently the gelation properties. researchgate.net The order of calcium ion activity in milk was found to be calcium chloride > calcium lactate > calcium gluconate > calcium lactobionate. researchgate.net This suggests that the lactobionate anion binds calcium more strongly than chloride and lactate anions, reducing the free calcium ion concentration. researchgate.net
Mechanistic Investigations of Calcium Lactobionate in Biological Systems in Vitro and Pre Clinical Studies
Modulatory Roles in Biochemical Pathways
The biological effects of calcium lactobionate (B10762962) are rooted in its ability to influence fundamental biochemical and cellular processes. As a salt of lactobionic acid and calcium, its mechanism of action is twofold: the lactobionate moiety can have specific interactions, while the dissociated calcium ion (Ca2+) is a ubiquitous second messenger that plays a critical role in numerous signaling cascades.
Calcium lactobionate's influence on enzymatic processes has been observed in various biological contexts, primarily through the action of its constituent calcium ions or as a substrate/inducer.
Enzyme Induction: In microbiological studies, calcium lactobionate has been identified as a poor inducer of β-galactosidase synthesis in the bacterium Streptococcus lactis. nih.gov This indicates a specific, though limited, role in the genetic regulation of enzymes involved in lactose (B1674315) metabolism in certain microorganisms.
Modulation by Calcium Ions: The bioavailable calcium ions released from calcium lactobionate can directly influence enzyme activity. For instance, research on Bacillus natto fermentation has suggested that the presence of calcium can affect the activity of enzymes such as glutamate (B1630785) dehydrogenase. In combination products, while other components like chlorhexidine (B1668724) may directly inhibit bacterial enzyme activity, calcium lactobionate plays a supportive role by providing essential calcium ions. mrmed.in
Enzymatic Production: The production of calcium lactobionate itself is a key area of enzyme research. Enzymes like the glucose-fructose oxidoreductase (GFOR)/glucono-lactonase (GL) complex from Zymomonas mobilis scielo.br and lactose-oxidizing enzymes from fungi such as Paraconiothyrium sp. are used to catalyze the conversion of lactose into lactobionic acid. researchgate.net The stability and catalytic activity of these enzymes are crucial for efficient production and are sensitive to factors like pH. scielo.brresearchgate.net For example, the conversion process using the Paraconiothyrium enzyme is promoted by the addition of catalase, which degrades the hydrogen peroxide byproduct. researchgate.net
The following table summarizes findings on the interaction of calcium lactobionate with various enzymes.
| Enzyme/System | Organism/Context | Finding |
| β-Galactosidase | Streptococcus lactis | Found to be a poor inducer of enzyme synthesis. nih.gov |
| Glutamate Dehydrogenase | Bacillus natto | Enzyme activity influenced by the presence of calcium ions. |
| Lactose-oxidizing enzyme | Paraconiothyrium sp. | Utilized for the production of calcium lactobionate from lactose. researchgate.net |
| GFOR/GL Complex | Zymomonas mobilis | Enzyme complex used to bioconvert lactose to lactobionate; activity is pH-dependent. scielo.br |
As a source of calcium, calcium lactobionate is intrinsically linked to the complex world of intracellular calcium signaling. The release of Ca2+ ions can modulate signaling pathways that govern a vast array of cellular functions. scbt.comqiagen.com
An increase in free cytosolic Ca2+ concentration, which can be supplied by extracellular sources like calcium lactobionate, acts as a signal that triggers multiple downstream pathways. qiagen.com The primary intracellular stores of calcium are the endoplasmic reticulum (ER) and sarcoplasmic reticulum (SR). genome.jp Signaling events often involve an initial release of calcium from these internal stores, followed by an influx of extracellular calcium through plasma membrane channels. nih.gov
Key calcium-dependent signaling pathways include:
The Calcineurin-NFAT Pathway: An increase in intracellular calcium can activate calcineurin, a phosphatase that dephosphorylates the Nuclear Factor of Activated T-cells (NFAT) transcription factors, leading to their nuclear translocation and regulation of gene expression. reumatologiaclinica.org
Ca2+/Calmodulin-Dependent Protein Kinase (CaMK) Pathways: Calcium ions can bind to calmodulin, which in turn activates CaMKs. nih.gov These kinases phosphorylate a variety of protein targets, including transcription factors like CREB, influencing processes from metabolism to neuronal function. reumatologiaclinica.orgnih.gov
Protein Kinase C (PKC) and MAPK Pathways: Calcium signaling is often intertwined with other major pathways. For example, the activation of phospholipase C (PLC) generates inositol (B14025) 1,4,5-trisphosphate (IP3), which triggers Ca2+ release from the ER, and diacylglycerol (DAG), which activates PKC. genome.jpnih.gov This can subsequently feed into mitogen-activated protein kinase (MAPK) cascades. reumatologiaclinica.orgnih.gov
The unique structure of calcium lactobionate monohydrate is thought to promote the effective release of calcium ions, thereby facilitating its participation in these and other biochemical pathways. scbt.com
Impact on Enzyme Activities and Regulation
In Vitro Interactions with Biological Macromolecules
Calcium lactobionate demonstrates notable interactions with proteins, particularly those involved in calcium transport and sequestration. The binding of its dissociated calcium ions to proteins is a key aspect of its biological activity.
Binding to Casein: In milk systems, a significant interaction with casein micelles has been observed. Casein peptides possess phosphorylated regions that impart a negative charge, enabling them to bind calcium. researchgate.net This property allows caseins to act as carriers for minerals. scispace.com Studies comparing different calcium salts have shown that the distribution of added calcium between the serum and casein micelles is dependent on the salt form and pH. scispace.com
Electrochemical Studies: The binding affinity of calcium to the lactobionate anion has been quantified. Electrochemical measurements determined the association constant (K1) for calcium binding to d-lactobionate to be 11 ± 2 mol⁻¹ L in a 1.0 M NaCl solution at 25 °C. acs.org This complex formation is a critical factor in the compound's aqueous solubility. acs.org
The table below details the association constants for calcium with lactobionate and related hydroxycarboxylates.
| Hydroxycarboxylate | Association Constant (K₁) (mol⁻¹ L) | Conditions |
| d-Lactobionate | 11 ± 2 | 1.0 M NaCl, 25 °C acs.org |
| d-Gluconate (B1237863) | 14 ± 3 | 1.0 M NaCl, 25 °C acs.org |
| l-Lactate (B1674914) | 8 ± 2 | 1.0 M NaCl, 25 °C acs.org |
The interaction of calcium lactobionate with cellular membranes is fundamental to its uptake and biological function.
Bacterial Cell Walls: In combination with antiseptics like chlorhexidine, the complex can bind to the negatively charged components of bacterial cell walls, contributing to the disruption of membrane integrity and inhibition of enzyme activity. mrmed.in
Microencapsulation Studies: Research on the microencapsulation of calcium lactobionate within sodium caseinate microparticles provides indirect evidence of membrane interaction dynamics. researchgate.net In these studies, the encapsulated compound was protected from consumption by lactic acid bacteria present in cottage cheese. This suggests that during the tested period, the diffusion of the bacteria across the caseinate particle boundary was negligible, highlighting the protective barrier's effectiveness at preventing direct membrane contact and transport. researchgate.net
Role of Calcium in Membrane Repair: On a more general level, calcium ions are known to be key regulators of membrane transport and repair processes. nih.gov The influx of calcium at a site of plasma membrane injury is a critical signal for initiating the repair machinery.
Protein Binding Affinity and Selectivity
Pre-clinical Model Systems for Mechanistic Elucidation
Pre-clinical animal models are essential for understanding the in vivo behavior and mechanistic actions of calcium compounds. While specific mechanistic studies on calcium lactobionate are not extensively detailed, research on related calcium salts provides a framework for the types of models used.
Rat Models for Bioavailability: A rat model was used to investigate the bioavailability of different calcium salts from fortified milk. scispace.com These studies demonstrated that calcium from calcium lactate (B86563) and calcium gluconate had higher bioavailability than from calcium chloride. The findings supported the mechanistic role of caseins as mineral carriers during the digestive process, a principle that would extend to calcium lactobionate. scispace.com
Models for Pharmacodynamic Effects: Various animal models have been employed to characterize the pharmacodynamics of calcium salts like calcium gluconate. These include:
Dairy Cow Models: Used to study the correction of parturient paresis (milk fever), a condition of severe hypocalcemia. fda.gov
Rabbit Models: Utilized to demonstrate the effects of calcium administration on bone mineralization. fda.gov
Dog and Horse Models: Employed to investigate the immediate cardiovascular effects of intravenous calcium administration, showing increases in cardiac output and coronary blood flow. fda.gov
These models are crucial for elucidating how different calcium carriers release their ions in a physiological system and influence systemic functions like muscle contraction, nerve function, and cardiac performance. fda.gov
In Vitro Cellular Uptake and Transport Studies
The intestinal absorption of calcium from various salts is a complex process governed by multiple pathways. In vitro models, particularly using the human colon adenocarcinoma cell line Caco-2, are standard for predicting the intestinal permeability of compounds. medtechbcn.comevotec.com When cultured, Caco-2 cells differentiate to form a monolayer of polarized enterocytes that mimic the intestinal epithelial barrier, including the expression of tight junctions and various transport proteins. evotec.complos.org
Studies on intestinal calcium transport have identified two primary mechanisms:
Transcellular Pathway : An active, saturable transport process that occurs primarily in the duodenum and jejunum. nih.govwjgnet.com This pathway is regulated by hormones like calcitriol (B1668218) (the active form of vitamin D) and involves three steps: the entry of calcium ions (Ca²⁺) across the apical membrane via specific calcium channels (e.g., TRPV6), the movement of Ca²⁺ through the cell bound to calcium-binding proteins like calbindin, and the extrusion of Ca²⁺ across the basolateral membrane by pumps such as PMCA1b. wjgnet.commdpi.com
Paracellular Pathway : A passive, non-saturable diffusion process that occurs throughout the intestine. wjgnet.comconsensus.app This pathway allows calcium ions to move between the epithelial cells through the tight junctions, driven by the concentration gradient of calcium in the intestinal lumen. nih.govwjgnet.com
While specific studies detailing the cellular uptake and transport kinetics of the intact calcium lactobionate molecule are not extensively reported in the available literature, the behavior of its constituent parts provides significant insight. Research indicates that the lactobionate component is largely considered a non-digestible substance. consensus.app It is resistant to hydrolysis by human digestive enzymes in the upper gastrointestinal tract, which implies that it is not significantly absorbed by the small intestinal epithelium and is capable of reaching the large intestine intact. consensus.appresearchgate.net
Therefore, in the context of the small intestine, calcium lactobionate is expected to dissociate into calcium ions (Ca²⁺) and lactobionate ions. The freed calcium ions would then be available for absorption via the established transcellular and paracellular pathways. nih.govwjgnet.comconsensus.app The lactobionate moiety, due to its low permeability, would largely remain in the intestinal lumen, potentially exerting prebiotic effects in the colon. researchgate.net The lack of significant absorption of the lactobionate portion suggests that carrier-mediated transport mechanisms for the intact salt or the lactobionate ion are not a primary route of uptake in the small intestine.
Simulated Biological Fluid Interactions
To understand the behavior of calcium lactobionate in the gastrointestinal tract, in vitro digestibility studies are performed using simulated biological fluids. These experiments model the chemical and enzymatic conditions of the stomach and small intestine.
In studies investigating the release of calcium lactobionate from microcapsules, the compound was subjected to simulated gastric fluid (SGF) followed by simulated intestinal fluid (SIF). chinbullbotany.com The compositions of these fluids are standardized to mimic physiological conditions. chinbullbotany.com
Table 1: Composition of Simulated Gastric and Intestinal Fluids
| Component | Simulated Gastric Fluid (SGF) | Simulated Intestinal Fluid (SIF) |
|---|---|---|
| KCl | 0.517 g/L | 0.509 g/L |
| KH₂PO₄ | 0.123 g/L | 0.110 g/L |
| NaHCO₃ | 2.106 g/L | 11.68 g/L |
| NaCl | 2.75 g/L | 2.24 g/L |
| Pepsin | 15.15 g/L | - |
| Bovine Chymotrypsin | - | 0.3% w/v |
| Porcine Pancreatin | - | 0.1% w/v |
| CaCl₂ | 5 µL of 0.3M | 40 µL of 0.3M |
| pH | 3.0 | 7.0 |
Data sourced from Sáez-Orviza et al. (2020). chinbullbotany.com
The digestibility tests demonstrated that calcium lactobionate was effectively released from its carrier matrix under both gastric and intestinal conditions. chinbullbotany.com The experimental setup typically involves incubation at 37°C with continuous agitation to simulate peristalsis. chinbullbotany.com The gastric simulation phase is generally run for around 90 minutes, after which the environment is changed to simulated intestinal conditions for approximately 120 minutes. chinbullbotany.comnih.gov
A key finding from these simulations is the stability and fate of the lactobionate itself. As lactobionic acid is resistant to human digestive enzymes, it is not broken down during its transit through the simulated stomach and small intestine. consensus.app This resistance allows it to be delivered intact to the lower gastrointestinal tract. consensus.app This characteristic is fundamental to its classification as a non-digestible fiber and potential prebiotic. consensus.appresearchgate.net The release of calcium from the salt in these environments makes the mineral available for potential absorption. chinbullbotany.com
Calcium Lactobionate in Advanced Materials Science and Biotechnology Research
Research into Excipient Functional Mechanisms in Formulations
As an excipient—an inactive substance that serves as a vehicle or medium for a drug or other active substance—calcium lactobionate (B10762962) offers several functional advantages. matec-conferences.orgnih.gov Excipients are critical for ensuring the stability, manufacturability, and performance of the final product. matec-conferences.orgnih.govchemicalbook.com Calcium lactobionate is utilized as a filler, binder, and, most notably, a stabilizer in various formulations. wikipedia.org
Contribution to Material Stability and Integrity
A primary role of calcium lactobionate in formulations is to enhance stability and structural integrity. This function is derived from several key physicochemical properties. Its high capacity for binding water molecules makes it an effective stabilizer and firming agent, particularly in food systems like dry pudding mixes. citeab.comatamanchemicals.comnih.govresearchgate.net This hygroscopic nature must be managed, as it requires storage in cool, dark conditions to prevent moisture-induced degradation. pharmaexcipients.com
The compound's stability is also pH-dependent. Aqueous solutions of calcium lactobionate are stable within a pH range of 6.0 to 8.0, but they undergo hydrolysis in acidic conditions below pH 4.0. pharmaexcipients.com Furthermore, its antioxidant and metal-chelating properties contribute to its stabilizing effects by preventing the hydrolysis of other components. gmpinsiders.com
Research has also demonstrated its ability to maintain the integrity of a material by acting as a protective barrier. In one study, calcium lactobionate was microencapsulated to protect it from consumption by lactic acid bacteria in cottage cheese. slideshare.netnih.gov This not only preserved the compound but also increased the firmness of the cheese matrix, showcasing its ability to reinforce material structure. slideshare.net
| Property | Value / Description | Source |
|---|---|---|
| Thermal Decomposition | ~190°C | chemicalbook.compharmaexcipients.com |
| pH Stability (Aqueous) | Stable at pH 6.0–8.0; hydrolysis occurs at pH < 4.0 | pharmaexcipients.com |
| Hygroscopic Behavior | Exhibits hygroscopicity, necessitating controlled storage | pharmaexcipients.com |
| Thermal Degradation Product | Forms lactobionic δ-lactone above 150°C | pharmaexcipients.com |
Modulating Flow and Compaction Properties of Materials
The flow and compaction characteristics of powders are critical parameters in the manufacture of solid dosage forms, such as tablets, influencing process efficiency and final product uniformity. nih.govslideshare.net These properties are dictated by factors like particle size, shape, and interparticle forces. nih.gov Good flowability is necessary for uniform die filling, while appropriate compaction behavior ensures the formation of robust tablets. slideshare.net
Specific research detailing the powder flow and compaction properties of calcium lactobionate is not extensively documented in the available literature. However, studies on the closely related compound, calcium lactate (B86563) pentahydrate, have shown it to be an excellent filler-binder for direct compaction. researchgate.netfilinchuk.com It exhibits superior compaction properties and low sensitivity to the speed of the tablet press, making it suitable for high-speed manufacturing. researchgate.net Given that calcium lactobionate is used as a powder excipient, its rheological (flow) and mechanical properties would similarly govern its performance in solid formulation manufacturing, though further specific studies are needed for full characterization.
Design and Development of Drug Delivery System Components
The unique structure of calcium lactobionate makes it a promising component in the design of advanced drug delivery systems. wikipedia.org Its utility spans from creating targeted delivery mechanisms to formulating systems for controlled therapeutic release.
Ligand Functionality for Targeted Delivery
A significant area of research is the use of the lactobionic acid (LBA) portion of the molecule as a targeting ligand. The galactose moiety of LBA exhibits a strong binding affinity for asialoglycoprotein receptors (ASGPRs), which are densely expressed on the surface of mammalian hepatocytes (liver cells). nih.gov This specific interaction allows for the targeted delivery of therapeutics directly to the liver.
This targeting capability has been explored for delivering anticancer drugs, such as doxorubicin, to hepatic tumors. nih.gov By conjugating the drug to a carrier that includes the LBA ligand, the system can be directed to liver cells, potentially increasing the drug's efficacy at the target site while minimizing exposure and side effects in other tissues.
Formulation in Controlled Release Systems
Calcium lactobionate is also investigated for its role in controlled-release formulations, which are designed to release a therapeutic agent over a prolonged period. One method is microencapsulation, where the active substance is enclosed within a protective coating. slideshare.netnih.gov
In a study, calcium lactobionate was encapsulated within various materials to protect it from the local environment and control its release. slideshare.netnih.gov The encapsulated calcium lactobionate was shown to be effectively released under simulated gastric and intestinal conditions. slideshare.netnih.gov This demonstrates its suitability for oral delivery systems where release is desired in specific parts of the gastrointestinal tract.
Furthermore, the calcium ions in calcium lactobionate can be used to induce gelation in certain polymer systems, such as alginate. guidetopharmacology.org Alginate forms a gel in the presence of divalent cations like Ca²⁺. guidetopharmacology.org This cross-linking mechanism can be harnessed to create hydrogel-based delivery systems where a drug is entrapped within the gel matrix. The release of the drug is then controlled by processes like diffusion through the matrix and erosion of the gel over time. guidetopharmacology.org
| Coating Material | Key Finding | Source |
|---|---|---|
| Sodium Caseinate, Gelatine, Gum Arabic, Maltodextrin | Microparticles provided a protective effect against consumption by lactic acid bacteria. | slideshare.netnih.gov |
| Sodium Caseinate | Demonstrated successful release of calcium lactobionate under simulated gastric and intestinal conditions. | slideshare.netnih.gov |
Role in Tissue Engineering Biomaterials
In the field of tissue engineering, which aims to repair or replace damaged tissues, calcium lactobionate is emerging as a valuable biomaterial component. wikipedia.org Its biocompatibility and specific chemical properties contribute to its potential applications.
One of the most well-known uses of the lactobionate component is in organ preservation. Lactobionic acid is a key ingredient in the University of Wisconsin (UW) solution, which is used to preserve organs for transplantation. atamanchemicals.comnih.gov Its role is to prevent cell swelling and injury during cold storage.
In the context of regenerative medicine, calcium-containing compounds are fundamental to the engineering of mineralized tissues like bone. mims.comfishersci.pt While much of this research focuses on calcium phosphates, the principles extend to other calcium sources. mims.comfishersci.pt Calcium lactobionate can serve as a source of calcium ions for cross-linking hydrogels, such as those made from alginate, to form scaffolds. nih.gov These scaffolds provide a three-dimensional framework that supports cell attachment and tissue growth. The presence of calcium may further enhance cartilage and bone tissue repair. nih.gov
Scaffolding Matrix Component Development
In the field of tissue engineering, the development of suitable scaffolding materials is critical for promoting tissue regeneration. The functional capacities and biocompatibility of scaffolds, whether derived from natural polymers or synthetic polyesters, can be significantly improved through bio-functionalization with lactobionic acid (LBA). caldic.com This approach has led to the creation of novel galactosylated polymers that are particularly promising as biomaterials for liver-tissue engineering. caldic.com
Calcium phosphate (B84403) (CaP)-based materials are widely recognized for their excellent biocompatibility and osteoconductivity, making them popular choices for bone tissue engineering scaffolds. nih.gov The incorporation of molecules like lactobionate into scaffold designs can provide a better microenvironment for cell aggregation and the transfer of nutrients and metabolites. ndpublisher.in The inherent properties of calcium lactobionate, including its calcium component, align well with the requirements for bone regeneration materials, which often aim to mimic the mineral composition of bone. nih.gov Research into various scaffold materials, such as porous alumina (B75360), has shown that physical characteristics like pore size can significantly influence cell adhesion, proliferation, and differentiation, highlighting the importance of scaffold architecture in guiding tissue development. scielo.br
Promotion of Cellular Adhesion and Proliferation In Vitro
The interaction between cells and biomaterials is a cornerstone of regenerative medicine. Materials containing calcium have demonstrated the ability to promote cellular activities crucial for tissue repair. For instance, studies on calcium silicate/calcium phosphate cements have shown they provide excellent biocompatibility for osteoblast-like cells, leading to enhanced cell adhesion, spreading, and a significant increase in proliferation. iaea.org
The chemical and topographical features of a material's surface, often referred to as the extracellular matrix (ECM) in a biological context, are known to influence cell adhesion, proliferation, and differentiation. researchgate.net Bio-functionalization with lactobionic acid can be leveraged to achieve targeted cellular interactions. caldic.com Specifically, this functionalization can facilitate successful receptor-mediated cell transfection in specific tissues, such as epithelial cells, demonstrating its potential to create materials that actively guide cellular behavior. caldic.com
| Cell Type | Material | Observed Effect | Source |
| MC3T3-E1 (Osteoblast-like) | Calcium Silicate/Calcium Phosphate Cement | Improved cell adhesion, spreading, and proliferation. | iaea.org |
| HUVEC (Endothelial) | Calcium Silicate/Calcium Phosphate Cement | Enhanced cell attachment and proliferation. | iaea.org |
| Epithelial Cells | Lactobionic Acid Functionalized Material | Potential for receptor-mediated cell transfection. | caldic.com |
Functionalization of Bioimaging Probes
The development of advanced diagnostic tools relies on creating highly specific and efficient imaging agents. Calcium lactobionate's precursor, lactobionic acid, has been successfully used to functionalize nanoparticles for bioimaging applications, enhancing their performance and biocompatibility. caldic.comunibo.it These LBA-functionalized nanoparticles offer several advantages over traditional agents, including improved water-solubility, biodegradability, detection sensitivity, and lower cytotoxicity. caldic.comunibo.it
A significant application of this technology is in the development of contrast agents for magnetic resonance imaging (MRI) and fluorescent probes for cancer detection. caldic.com LBA-conjugated fluorescent nanoparticles have proven to be efficient and promising probes for the detection and identification of liver cancer cells within complex biological matrices like blood. caldic.comunibo.it The galactose component of lactobionate is recognized by receptors on liver cells (hepatocytes), enabling targeted delivery of the imaging probe. caldic.com This targeted approach is crucial for improving the accuracy of disease diagnosis. caldic.com
Applications in Chemical and Biotechnological Innovation
The unique chemical structure of calcium lactobionate makes it a versatile platform for innovation in chemistry and biotechnology. caldic.comtaylorandfrancis.comsaapedia.orgscience.gov
Development of Biodegradable Surfactants
Calcium lactobionate is classified as an anionic, sugar-based surfactant. saapedia.org Due to its excellent emulsifying, dispersing, and solubilizing properties, it is utilized in the chemical industry for manufacturing detergents. ndpublisher.insaapedia.org A key advantage is its biodegradability, which addresses the environmental concerns associated with traditional surfactants. ndpublisher.intaylorandfrancis.com Lactobionic acid and its salts are valued as starting chemicals for these applications because of their performance characteristics and environmental compatibility. ndpublisher.inresearchgate.net
| Property | Relevance to Surfactants | Source(s) |
| Emulsifying Ability | Stabilizes mixtures of oil and water. | ndpublisher.insaapedia.org |
| Dispersing Ability | Prevents particles from clumping together. | saapedia.org |
| Solubilizing Ability | Increases the solubility of substances in a solvent. | saapedia.org |
| Biodegradability | Decomposes naturally, reducing environmental impact. | ndpublisher.intaylorandfrancis.comsaapedia.org |
| Iron Chelating | Binds iron ions, which can be useful in cleaning formulations. | ndpublisher.inresearchgate.net |
Novel Polymer Building Blocks
There is growing interest in using renewable resources to create new materials. Lactobionic acid has been identified as a promising building block, or monomer, for the biocatalytic synthesis of novel polymers with a wide range of potential industrial applications. caldic.comndpublisher.inunibo.it The incorporation of this sugar-based acid into a polymer backbone can introduce desirable properties such as biodegradability and biocompatibility. caldic.com This approach aligns with the broader trend of developing high-value products from biomass. science.gov The ability to use lactobionic acid in the synthesis of new copolymers opens up possibilities for creating advanced materials with tailored functionalities. ndpublisher.inunibo.it
Biosensor Componentry
Biosensors are analytical devices that use a biological component to detect specific chemicals. bmglabtech.com Research has suggested that lactobionic acid could be a valuable material in the development of new biosensor technologies. caldic.com One study reported on the direct electrochemistry and electrocatalysis of hemoglobin within a lactobionic acid film. caldic.com This finding suggests the potential for developing a new type of unmediated, third-generation hydrogen peroxide biosensor. caldic.com Such a device could have applications in various fields, from medical diagnostics to food safety, by enabling the sensitive and specific detection of target molecules. caldic.combmglabtech.com
Protein Cross-linking Investigations
Lactobionic acid (LBA) derivatives, the family to which calcium lactobionate belongs, have been identified as potential protein cross-linking agents for various applications. caldic.com The process of cross-linking involves chemically joining two or more molecules with a covalent bond, a technique used to stabilize protein structure and study protein-protein interactions. thermofisher.com
In the context of biological systems, calcium ions (Ca++) play a critical role in the enzymatic cross-linking of membrane proteins. nih.gov An accumulation of calcium ions can trigger a membrane transamidating enzyme, which in turn leads to the formation of gamma-glutamyl-epsilon-lysine bridges between membrane proteins. nih.gov This calcium-dependent, enzyme-catalyzed cross-linking can contribute to fixing a cell's shape and decreasing its deformability. nih.gov The metabolic state of the cell and the rate of calcium influx are crucial factors that determine the specific type of membrane protein cross-linkage that occurs. nih.gov While lactobionic acid derivatives have been proposed as cross-linkers, the direct investigation of calcium lactobionate for this specific purpose is an area of ongoing research. caldic.com
Environmental Science Research Applications
In the field of environmental science, calcium compounds are investigated for their utility in soil chemistry and water treatment methods. scbt.com
Water Treatment Methodologies
Calcium lactobionate is recognized as an organo-metallic compound with applications in water treatment. americanelements.com Its utility in this area is partly due to its non-aqueous solubility characteristics. americanelements.com Generally, calcium compounds are employed in water treatment and pollution control to help neutralize acidic environments and remove various impurities. scbt.com The specific mechanisms and efficiency of calcium lactobionate in large-scale water treatment processes are subjects of continued study.
Soil Chemistry Modifications
The application of lactobionate salts, including calcium lactobionate, as soil amendments has shown promise for enhancing soil properties. google.com Research has demonstrated that these compounds can alter soil structure to improve both water retention and the level of soil organic carbon (SOC). google.comgoogleapis.com
When applied to soil, calcium lactobionate can increase the aggregation of soil particles, creating larger clumps. googleapis.com This improved soil structure not only enhances water retention but also helps protect soil organic carbon from decomposition. googleapis.com In comparative studies, soils treated with lactobionate amendments, including calcium lactobionate, consistently showed increased soil water content relative to unamended soils. google.com This suggests that the compound has the potential to increase the soil's ability to retain water by reducing water loss. google.com
The table below presents findings from a study comparing different lactobionate salt formulations on soil water content.
| Amendment Type | Soil Type | Effect on Soil Water Content |
| Calcium Lactobionate (Ca-LB) | Fresno Site Soil | Increased soil aggregation and water content. googleapis.com |
| Ammonium (B1175870) Lactobionate (NH4-LB) | Various | Increased soil water content relative to unamended soil. google.com |
| Potassium Lactobionate (K-LB) | Various | Increased soil water content relative to unamended soil. google.com |
| Commercial Polymer Gel | Various | Less effective at increasing soil water retention compared to lactobionate amendments. google.com |
This table is generated based on data from patent documents describing the effects of lactobionate amendments on soil characteristics. google.comgoogleapis.com
Advanced Analytical Methodologies for Calcium Lactobionate
Spectroscopic Characterization Techniques
Spectroscopic methods are fundamental in the characterization and quantification of calcium lactobionate (B10762962), offering insights into both its molecular structure and elemental composition.
UV-Visible Spectroscopy in Quantification
UV-Visible spectrophotometry serves as a valuable tool for the quantitative analysis of calcium lactobionate. This technique is based on the principle that molecules absorb light at specific wavelengths. pro-analytics.net While lactobionic acid itself does not possess a strong chromophore for direct UV analysis, indirect methods can be employed. For instance, calcium ions can form a colored complex with specific reagents, and the intensity of this color, measured by the spectrophotometer, is proportional to the calcium concentration. mt.comresearchgate.net One such method involves the formation of a red-violet complex between calcium ions and glyoxal (B1671930) bis(2-hydroxyanil), which can be measured at an absorbance of 550 nm. mt.com Another approach uses the complex formation between calcium and murexide, with an optimal wavelength for measurement at 530 nm. researchgate.net The concentration of the analyte can then be calculated using the Lambert-Beer Law, which relates absorbance to concentration. upi.edu
Atomic Spectrometry (FAAS, FES, ICP-OES, ICP-MS) for Elemental Analysis
A range of atomic spectrometry techniques is employed for the precise elemental analysis of calcium in calcium lactobionate, ensuring the correct stoichiometry and absence of elemental impurities.
Flame Atomic Absorption Spectrometry (FAAS): FAAS is a widely used, accurate, and practical method for determining the total calcium content in various samples. nih.gov The technique involves introducing a sample into a flame, where it is atomized. drawellanalytical.com A light beam from a calcium hollow-cathode lamp is passed through the flame, and the amount of light absorbed at a specific wavelength (typically 422.7 nm for calcium) is proportional to the concentration of calcium atoms. oiv.intoiv.int To overcome potential interferences, a matrix modifier like lanthanum chloride is often added. oiv.int FAAS is recognized for its simplicity and high accuracy in routine analysis. scielo.br
Flame Emission Spectrometry (FES): While less common than FAAS for calcium analysis, FES can also be utilized. In FES, the sample is introduced into a flame, and the heat excites the calcium atoms. As these atoms return to their ground state, they emit light at characteristic wavelengths, and the intensity of this emission is measured to determine the calcium concentration.
Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): ICP-OES is a powerful and rapid technique for elemental analysis. researchgate.net A liquid sample is introduced into an argon plasma, which is a high-temperature ionized gas. thermofisher.com The intense heat excites the atoms of the elements within the sample, causing them to emit light at their characteristic wavelengths. thermofisher.com The intensity of the emitted light is directly proportional to the concentration of each element. ICP-OES is highly regarded for its speed, accuracy, and ability to analyze a wide range of sample types. researchgate.net It has been successfully used to determine the calcium content in various matrices. psu.edumejeri.dk
Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): ICP-MS is another highly sensitive technique for elemental analysis. scielo.br Similar to ICP-OES, it uses an argon plasma to ionize the sample. However, instead of measuring emitted light, ICP-MS separates and detects the ions based on their mass-to-charge ratio. This allows for extremely low detection limits and the ability to perform isotopic analysis.
Chromatographic Separation and Purity Assessment
Chromatographic techniques are indispensable for separating calcium lactobionate from impurities and for assessing its purity.
High-Performance Liquid Chromatography (HPLC) Methodologies
High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the analysis and purity determination of calcium lactobionate. chemsynlab.com Various HPLC methods have been developed for this purpose. A common approach involves using a reversed-phase column, such as a C18 column, with an aqueous mobile phase containing an acid, like phosphoric acid, and an organic modifier, such as methanol (B129727). jsmcentral.org Detection is often performed using a refractive index (RI) detector or a UV detector at a low wavelength (e.g., 210 nm). jsmcentral.org Another effective method utilizes an Aminex HPX-87H column with a dilute sulfuric acid mobile phase. sci-hub.se HPLC can effectively separate calcium lactobionate from related substances like lactose (B1674315) and sorbitol. sci-hub.se The purity of calcium lactobionate can be accurately quantified by comparing the peak area of the main component to the total area of all peaks in the chromatogram. sci-hub.se
| Parameter | HPLC Method 1 | HPLC Method 2 |
|---|---|---|
| Column | Inertsil C18-3 (4.6 mm x 150 mm, 5µm) jsmcentral.org | Aminex HPX-87H sci-hub.se |
| Mobile Phase | 1% (v/v) Phosphoric acid in water: Methanol (90:10, v/v) jsmcentral.org | 0.05 mmol L-1 H2SO4 sci-hub.se |
| Flow Rate | 1.0 mL/min jsmcentral.org | 0.4 mL/min sci-hub.se |
| Detector | UV at 210 nm jsmcentral.org | Refractive Index (RI) sci-hub.se |
| Temperature | Not specified | 60 °C sci-hub.se |
Ion Exchange Chromatography for Separation and Quantification
Ion exchange chromatography (IC) is a powerful technique for the separation and quantification of ionic species, making it well-suited for the analysis of calcium lactobionate. cleancontrolling.com This method can be used to separate lactobionate from other charged and uncharged molecules. google.com In the context of calcium lactobionate production, ion exchange chromatography can be employed to convert sodium lactobionate to lactobionic acid. sci-hub.se The principle of IC relies on the reversible interaction between charged analytes and a charged stationary phase. youtube.com By controlling the pH and ionic strength of the mobile phase, the separation of different ions can be achieved. The separated ions are typically detected by a conductivity detector. cleancontrolling.com This technique is valuable for both preparative purification and quantitative analysis of calcium lactobionate. mdpi.com
Titrimetric and Potentiometric Analytical Approaches
Titrimetric and potentiometric methods offer classic, yet reliable and accurate, approaches for the assay of calcium lactobionate.
The United States Pharmacopeia (USP) outlines a titrimetric method for the assay of calcium lactobionate. drugfuture.comdrugfuture.com This procedure involves a direct titration with a standardized solution of 0.05 M edetate disodium (B8443419) (EDTA). The sample is dissolved in a mixture of water and hydrochloric acid. After the addition of sodium hydroxide (B78521) and a suitable indicator, such as hydroxy naphthol blue, the solution is titrated with EDTA to a distinct blue endpoint. drugfuture.comdrugfuture.com This complexometric titration is a robust and widely accepted method for determining the calcium content, and thus the purity of calcium lactobionate. sigmaaldrich.com
Potentiometric titration offers an alternative to visual endpoint detection. In this approach, an ion-selective electrode (ISE) is used to monitor the change in the concentration of calcium ions during the titration with EDTA. mfd.org.mk For instance, a copper ion-selective electrode can be employed in conjunction with a reference electrode to detect the endpoint of the complexometric titration. mfd.org.mk This method can also be applied to determine calcium ion concentrations using electrodes of the third order, such as a lead-lead oxalate-calcium oxalate (B1200264) electrode, during titration with ammonium (B1175870) oxalate. wur.nl Potentiometric methods provide a high degree of precision and are particularly useful for automated analyses.
Development of Novel Sensor Technologies for Detection
The detection and quantification of calcium lactobionate in various matrices, from production environments to final products, is crucial for quality control. While traditional analytical methods like high-performance liquid chromatography (HPLC) and mass spectrometry offer high accuracy, there is a growing interest in developing novel sensor technologies that provide rapid, real-time, and potentially portable analysis. researchgate.net These modern approaches often focus on electrochemical and biosensor-based platforms.
Electrochemical sensors are analytical devices that relate the electrochemical response of an electrode to the concentration of a target analyte. mdpi.com Their advantages include high sensitivity, rapid response times, and the potential for miniaturization for point-of-care or in-situ applications. nih.gov For calcium lactobionate, detection could theoretically be targeted at either the calcium ion (Ca²⁺) or the lactobionate anion. The development of such sensors often involves modifying electrode surfaces with materials that enhance selectivity and sensitivity, such as nanomaterials or conductive polymers. mdpi.com
Biosensors represent a sub-class of these devices that utilize a biological recognition element, such as an enzyme or an aptamer, coupled to a transducer. nih.gov For instance, a biosensor for calcium lactobionate could be conceptualized using enzymes that specifically interact with lactobionic acid. A lactose-oxidizing enzyme from Paraconiothyrium sp. KD-3 has been identified that oxidizes lactose to produce lactobionic acid. researchgate.net In a sensor application, this or a similar enzyme could be immobilized on an electrode. The enzymatic reaction would produce a detectable signal, such as a change in current or potential, proportional to the lactobionate concentration. Another approach could involve aptamer-based sensors, which use short, single-stranded DNA or RNA molecules that can bind to specific targets with high affinity. mdpi.com
A practical, if less direct, sensor application has been demonstrated in the monitoring of lactobionic acid (LBA) production. Researchers have used the electrical conductivity of the fermentation broth to monitor the concentration of LBA in real-time. researchgate.net As the microbial conversion of lactose into LBA proceeds, the increasing concentration of the acid leads to a corresponding rise in the electrical conductivity of the medium. researchgate.net This method provides a continuous and inline monitoring tool for the bioproduction process. researchgate.net
While direct, dedicated sensors for calcium lactobionate are still an emerging area, the principles from broader sensor research offer a clear path for their development. The table below outlines potential sensor technologies and their general characteristics, which could be adapted for this purpose.
Interactive Data Table: Comparison of Potential Sensor Technologies for Calcium Lactobionate Detection
| Sensor Type | Principle | Potential Target | General Advantages | General Limitations |
| Electrochemical Sensor | Measures changes in electrical properties (current, potential) upon analyte interaction at an electrode surface. mdpi.com | Calcium ion (Ca²⁺), Lactobionate anion | High sensitivity, rapid analysis, portability, low cost. nih.govmdpi.com | Potential for interference from other ions or electroactive species in the sample matrix. |
| Enzymatic Biosensor | Utilizes an immobilized enzyme that specifically reacts with the target analyte, producing a measurable signal. labmedica.com | Lactobionate anion | High specificity and selectivity due to the enzyme's nature. researchgate.net | Stability of the biological element can be affected by temperature, pH, and other environmental factors. |
| Aptamer-Based Sensor | Employs synthetic nucleic acid aptamers that bind specifically to the target molecule, causing a detectable signal change. mdpi.com | Calcium lactobionate complex, Lactobionate anion | High specificity and affinity, stable recognition element, can be systematically produced. mdpi.com | Development of new aptamers can be time-consuming and complex. |
| Conductivity Meter | Measures the overall electrical conductivity of a solution, which changes with ion concentration. researchgate.net | Total ionic concentration (indirectly LBA) | Simple, robust, suitable for real-time process monitoring. researchgate.net | Non-specific; any change in ionic concentration will affect the reading. |
| Fluorescent Biosensor | Uses fluorescent proteins or dyes that change their optical properties upon binding to the target analyte. nih.govbiorxiv.org | Calcium ion (Ca²⁺) | High sensitivity, enables visualization of analyte concentration in biological systems. nih.gov | Potential for photobleaching and pH sensitivity; may require complex imaging equipment. biorxiv.org |
Future Research Perspectives and Unaddressed Challenges
Exploration of Undiscovered Mechanistic Pathways
The biological and chemical mechanisms of calcium lactobionate (B10762962) are not yet fully understood. While its role in calcium supplementation is recognized, the nuanced interactions at a cellular and molecular level require further elucidation. Future research should focus on how calcium lactobionate influences cellular signaling pathways beyond simple calcium ion delivery. atamanchemicals.comdrugbank.com For instance, its potential to modulate enzymatic activities, including those in the blood-clotting cascade, warrants deeper investigation. drugbank.com The antioxidant properties of the lactobionate moiety itself, and how the calcium salt form influences this activity, is another area ripe for exploration. nih.govmpg.defoodresearchjournal.com Understanding these mechanisms could reveal new therapeutic and functional applications.
Furthermore, the interaction of calcium lactobionate with biological membranes and its transport across them is a critical area of study. drugbank.com Investigating its influence on ion channels and transporters could provide insights into its effects on various physiological processes. drugbank.com The potential for the lactobionate component to have independent biological effects, or to synergistically enhance the actions of calcium, is a key question that remains to be answered.
Advancements in Sustainable and Cost-Effective Bioproduction
The current industrial production of lactobionic acid, the precursor to calcium lactobionate, often relies on chemical synthesis methods that can be energy-intensive and utilize costly metal catalysts. caldic.comlbtu.lvunibo.it A significant area for future research is the development of more sustainable and cost-effective bioproduction methods. caldic.commdpi.com
Biotechnological routes, particularly microbial fermentation, have emerged as a promising alternative. caldic.comlbtu.lvmdpi.com Research efforts are increasingly focused on optimizing fermentation conditions and identifying robust microbial strains for efficient conversion of lactose (B1674315) to lactobionic acid. mdpi.comjoaat.comacs.org The use of inexpensive and abundant feedstocks, such as cheese whey, presents a sustainable and economically viable approach. caldic.comlbtu.lvmdpi.com However, challenges remain in maximizing yield, reducing production time, and simplifying downstream processing to isolate and purify the final product. caldic.comresearchgate.net
Integration into Next-Generation Advanced Materials
The unique properties of calcium lactobionate, such as its high water solubility and biocompatibility, make it an attractive candidate for the development of advanced materials. caldic.comamericanelements.com Research is beginning to explore its use in various applications, from drug delivery systems to biomaterials for tissue engineering. scribd.com
As a component of drug delivery systems, calcium lactobionate's ability to bind to specific receptors, such as the asialoglycoprotein receptors in hepatic cells, could be exploited for targeted drug delivery. atamanchemicals.com Its use in the formation of nanoparticles and hydrogels for controlled release of therapeutics is an area of active investigation. scribd.comfishersci.se
In the realm of biomaterials, calcium lactobionate can be incorporated into scaffolds and matrices for tissue regeneration, leveraging its biocompatibility and ability to provide a source of calcium for bone mineralization. scribd.comfrontiersin.org Its potential to enhance the physicochemical stability and water-solubility of biopolymers is also being explored. caldic.com Further research is needed to fully characterize the mechanical and biological properties of these novel materials and to tailor them for specific biomedical applications.
Interdisciplinary Research Synergies and Theoretical Modeling
To fully realize the potential of calcium lactobionate, interdisciplinary collaboration and the use of advanced computational tools are essential. Synergies between chemistry, biology, materials science, and engineering will be crucial for tackling the complex challenges associated with its study and application.
Theoretical modeling and molecular dynamics simulations can provide valuable insights into the behavior of calcium lactobionate at the atomic level. google.com These computational approaches can be used to predict its interactions with biological molecules, understand its conformational dynamics, and guide the design of new materials with desired properties. For instance, modeling can help to elucidate the mechanisms of its binding to proteins and other biomolecules, providing a rational basis for the development of new therapeutic agents. google.com
Furthermore, combining experimental data with theoretical models can accelerate the optimization of bioproduction processes and the design of novel applications. This integrated approach will be instrumental in overcoming current limitations and paving the way for the next generation of calcium lactobionate-based technologies.
Q & A
Q. What are the key chemical identifiers and synthesis considerations for calcium lactobionate in experimental settings?
Calcium lactobionate (C₂₄H₄₂CaO₂₄·2H₂O, CAS 110638-68-1) is a disaccharide derivative with a 2:1 stoichiometric ratio of lactobionic acid to calcium. Its molecular weight is 790.68 g/mol, and it exists as a dihydrate salt. Researchers must account for its hygroscopic nature during synthesis and storage. Analytical verification via pH testing (5.4–7.4 for 5% aqueous solutions) and purity assays (>99%) is critical, as impurities like chloride (≤1.0%) or heavy metals (≤10 ppm) can interfere with biological applications .
Q. How does calcium lactobionate enhance calcium bioavailability in physiological studies compared to other salts?
Despite its lower elemental calcium content (~1.3 mmol/g), calcium lactobionate exhibits 65-fold higher solubility than citrate, improving absorption by chelating calcium ions in the gastrointestinal tract and bloodstream. This property facilitates targeted calcium delivery to tissues, as demonstrated in poultry studies where it strengthened eggshells. Methodologically, researchers should compare its bioaccessibility using in vitro digestion models paired with inductively coupled plasma (ICP) analysis .
Q. What standardized protocols exist for preparing calcium lactobionate solutions in pharmacological research?
The USP 36 guidelines recommend preparing 5% (w/v) aqueous solutions with pH 5.4–7.4. For mitochondrial studies, use EGTA-free buffers to avoid confounding calcium chelation. Adjust calcium concentrations incrementally (e.g., 10–100 µM boluses) to prevent precipitation, which occurs above 1 mM in lactobionate-based buffers. Validate solution purity via HPLC with refractive index detection, referencing USP standards (e.g., ZZS1086902) .
Advanced Research Questions
Q. How does calcium lactobionate improve mitochondrial respiration buffer design compared to gluconate?
Lactobionate-based buffers (e.g., Buffer B2) reduce chloride-induced inhibition of ADP-stimulated respiration by replacing Cl⁻. They also chelate ambient calcium (≤0.5 µM without EGTA), minimizing contamination in calcium-loading experiments. However, calcium-lactobionate precipitation limits single-dose calcium additions >1 mM. Mitigate this by titrating calcium in small increments (e.g., 50 µM every 2 minutes) while monitoring oxygen consumption rates .
Q. What mechanisms explain calcium lactobionate’s efficacy in organ preservation solutions?
In rat liver preservation, lactobionate-based solutions (e.g., SLS+CPZ) reduced lactate dehydrogenase (LDH) leakage (290 ± 39 IU/L vs. 525 ± 78 IU/L in UW solution) and improved 7-day post-transplant survival (7/8 vs. 1/14). The anion’s calcium chelation stabilizes cell membranes and reduces ischemic injury. For experimental replication, combine lactobionate (100 mM) with calcium antagonists (e.g., chlorpromazine, 0.1 mM) in colloid-free buffers .
Q. How can researchers optimize calcium lactobionate bioproduction in microbial systems?
Bioproduction via Acetobacter suboxydans yields calcium lactobionate at a 2:1 lactose-to-product molar ratio, lower than sodium/potassium lactobionate (1:1). To enhance productivity, maintain pH 6.5–7.0 and monitor lactose consumption kinetics. Process parameters like maximum product concentration (Pmax) and yield (YP/S0) differ significantly between cations, necessitating strain engineering for calcium-specific pathways .
Q. What strategies resolve data contradictions in calcium-lactobionate precipitation studies?
Discrepancies in precipitation thresholds arise from buffer composition (e.g., gluconate precipitates at lower calcium levels than lactobionate). Use calcium-sensitive fluorophores (e.g., Fluo-4) to quantify free Ca²⁺ dynamically. For reproducibility, report buffer ionic strength, temperature, and mixing protocols. Precipitation artifacts in permeability transition assays can be avoided by pre-filtering solutions .
Q. How does calcium lactobionate compare to other calcium salts in chelation studies?
Lactobionate’s association constant for calcium (log K ≈ 2.5) is higher than gluconate (log K ≈ 1.7), making it superior for low-level calcium buffering. However, in high-calcium systems (e.g., bone mineralization assays), citrate or phosphate salts are preferable. Validate chelation efficiency via isothermal titration calorimetry (ITC) and compare with computational models of ligand-Ca²⁺ binding .
Methodological Considerations Table
| Parameter | Calcium Lactobionate | Calcium Gluconate | Calcium Citrate |
|---|---|---|---|
| Solubility (g/100 mL H₂O) | 65.0 | 3.3 | 0.95 |
| Ca²⁺ Content (mmol/g) | 1.3 | 2.2 | 6.2 |
| Chelation log K | ~2.5 | ~1.7 | ~4.9 |
| Precipitation Threshold (mM Ca²⁺) | >1.0 | >0.5 | >10.0 |
| Primary Research Use | Mitochondrial buffers, organ preservation | Pharmaceutical formulations | Nutritional studies |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
